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(E)-but-2-enedioic acid;4-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,2-diol (E)-but-2-enedioic acid;4-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,2-diol
Brand Name: Vulcanchem
CAS No.: 127906-30-3
VCID: VC21174488
InChI: InChI=1S/C15H17NO2S.C4H4O4/c1-16(2)10-11-5-3-4-6-15(11)19-12-7-8-13(17)14(18)9-12;5-3(6)1-2-4(7)8/h3-9,17-18H,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CN(C)CC1=CC=CC=C1SC2=CC(=C(C=C2)O)O.C(=CC(=O)O)C(=O)O
Molecular Formula: C15H17NO2S.C4H4O4
Molecular Weight: 391.4 g/mol

(E)-but-2-enedioic acid;4-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,2-diol

CAS No.: 127906-30-3

Cat. No.: VC21174488

Molecular Formula: C15H17NO2S.C4H4O4

Molecular Weight: 391.4 g/mol

* For research use only. Not for human or veterinary use.

(E)-but-2-enedioic acid;4-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,2-diol - 127906-30-3

Specification

CAS No. 127906-30-3
Molecular Formula C15H17NO2S.C4H4O4
Molecular Weight 391.4 g/mol
IUPAC Name (E)-but-2-enedioic acid;4-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,2-diol
Standard InChI InChI=1S/C15H17NO2S.C4H4O4/c1-16(2)10-11-5-3-4-6-15(11)19-12-7-8-13(17)14(18)9-12;5-3(6)1-2-4(7)8/h3-9,17-18H,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChI Key ADBUBJFAFBGQIB-WLHGVMLRSA-N
Isomeric SMILES CN(C)CC1=CC=CC=C1SC2=CC(=C(C=C2)O)O.C(=C/C(=O)O)\C(=O)O
SMILES CN(C)CC1=CC=CC=C1SC2=CC(=C(C=C2)O)O.C(=CC(=O)O)C(=O)O
Canonical SMILES CN(C)CC1=CC=CC=C1SC2=CC(=C(C=C2)O)O.C(=CC(=O)O)C(=O)O

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